
Infrared Spectral Data and Experimental Context

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl Octanoate

CAS No.: 111-11-5

Cat. No.: S576137

Get Quote

The infrared data for methyl octanoate comes from two distinct experimental setups: a traditional

condensed-phase analysis and a high-temperature gas-phase study.

Condensed Phase Reference Spectrum (Coblentz Society
Collection)

This spectrum is a standard reference measured under controlled conditions [1].

Aspect Details

Data Source NIST Chemistry WebBook (Coblentz Society Data) [1]

State Solution (10% in CCl₄ and CS₂) [1]

Instrument Dispersive (DOW KBr Foreprism-Grating) [1]

Path Length 0.011 cm [1]

Data Format JCAMP-DX (Digitized from hard copy) [1]

Gas-Phase Spectrum at High Temperatures (Research Data)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s576137?utm_src=pdf-body
https://www.smolecule.com/products/s576137?utm_src=pdf-interest
https://www.smolecule.com/products/s576137?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111115&Type=IR-SPEC&Index=2
https://www.smolecule.com/products/s576137?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This data is from a research paper focusing on the spectroscopic properties of gaseous Fatty Acid Methyl

Esters (FAMEs) for combustion diagnostics [2].

Aspect Details

Data Source Campbell et al., Journal of Quantitative Spectroscopy and Radiative Transfer [2]

State Gas phase [2]

Instrument FTIR (Nicolet 6700) with 1 cm⁻¹ resolution [2]

Temperature
Range

25°C to 500°C [2]

Spectral Range 2500–3400 cm⁻¹ (C-H Stretch) [2]

Key Finding Absorption cross-section at 3.39 μm (2947.9 cm⁻¹) is stable between ~150-

400°C [2]

The experimental workflow for acquiring the high-temperature FTIR data can be visualized as follows:
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Start: Experimental Setup

Vaporize Methyl Octanoate
in Heated Chamber

Dilute with Nitrogen (N₂)
Control Partial Pressure

FTIR Spectrometer
(Nicolet 6700, 1 cm⁻¹ resolution)

Measure Absorbance
2500–3400 cm⁻¹

Apply Beer-Lambert Law
Calculate Absorption Cross-Section

Vary Temperature
25°C to 500°C

For each temperature

Report Spectrum &
Cross-Section Data

Click to download full resolution via product page

FTIR analysis workflow for gaseous methyl octanoate.
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Key Spectral Interpretations

The research provides specific insights into the absorption features of methyl octanoate and other FAMEs

[2]:

C-H Stretch Region: The absorption spectrum in the 2500–3400 cm⁻¹ range is characteristic of the

C-H bonds. The intensity in this region increases with the number of CH₂ and CH₃ groups in the
molecule [2].

Absorption Ranges: Typical absorption intervals identified in the study are:
CH₂ groups: 2850–2900 cm⁻¹ and 2925–2975 cm⁻¹.

CH₃ groups: 2875–2925 cm⁻¹ and 2950–3000 cm⁻¹ [2].

How to Access the Data

For the Reference Spectrum: You can view the digitized spectrum and download the JCAMP-DX

data file directly from the NIST Chemistry WebBook page for Octanoic acid, methyl ester [1].
For the Research Article: The full paper, "FTIR measurements of mid-IR absorption spectra of
gaseous fatty acid methyl esters at T=25–500 °C," is available through ScienceDirect. You will likely
need institutional access to view the complete text and all figures [2].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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